Cas no 106790-05-0 (1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol)
106790-05-0 structure
Product Name:1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol
CAS No:106790-05-0
MF:C14H19FO
MW:222.298467874527
CID:2624281
PubChem ID:13732925
Update Time:2025-04-21
1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol Chemical and Physical Properties
Names and Identifiers
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- DTXSID10547870
- SCHEMBL10192225
- 1-(2-Fluorobenzyl)-1-hydroxycycloheptane
- PMGHJIWMBAHEBS-UHFFFAOYSA-N
- 106790-05-0
- 1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol
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- Inchi: 1S/C14H19FO/c15-13-8-4-3-7-12(13)11-14(16)9-5-1-2-6-10-14/h3-4,7-8,16H,1-2,5-6,9-11H2
- InChI Key: PMGHJIWMBAHEBS-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CC1(CCCCCC1)O
Computed Properties
- Exact Mass: 222.141993387Da
- Monoisotopic Mass: 222.141993387Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2Ų
1-[(2-Fluorophenyl)methyl]cycloheptan-1-ol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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